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Compound of Interest

Compound Name: 1,3-Diisopropylbenzene

Cat. No.: B165221

CAS Number: 99-62-7

This technical guide provides a comprehensive overview of 1,3-Diisopropylbenzene, a
significant aromatic hydrocarbon with diverse applications in chemical synthesis and research.
The document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its properties, synthesis, applications, and safety protocols.

Chemical and Physical Properties

1,3-Diisopropylbenzene, also known as m-diisopropylbenzene, is a colorless liquid
characterized by the chemical formula Ci2Has. It is one of the three isomers of
diisopropylbenzene.[1] The compound is largely nonpolar, leading to low solubility in water but
good solubility in organic solvents such as ether, hexane, and benzene.[2]

Table 1: Physicochemical Properties of 1,3-Diisopropylbenzene
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Property Value Reference(s)
CAS Number 99-62-7 [1]
Molecular Formula Ci2H1s [1]
Molecular Weight 162.27 g/mol [3]
Appearance Colorless liquid [1]
Melting Point -63 °C [31[4]
Boiling Point 203 °C [3114]
Density 0.856 g/mL at 25 °C [3114]
Refractive Index (n20/D) 1.488 [3114]
Solubility in Water 4.33 mg/L at 25°C [4]
Flash Point 77 °C (170.6 °F) - closed cup [3]
Autoignition Temperature 449 °C (840 °F) [1]

Synthesis and Manufacturing

The industrial production of 1,3-Diisopropylbenzene is primarily achieved through two main
routes: the alkylation of benzene or cumene with propylene, and the isomerization of other
diisopropylbenzene isomers.[5]

Friedel-Crafts Alkylation of Benzene/Cumene

This method involves the reaction of benzene or cumene with propylene in the presence of an
acid catalyst.[5] Common catalysts include solid phosphoric acid and zeolites.[6][7] The
reaction typically yields a mixture of diisopropylbenzene isomers, from which 1,3-
diisopropylbenzene is separated by fractionation.[5]

Isomerization of 1,4-Diisopropylbenzene

1,3-Diisopropylbenzene can be synthesized by the thermal isomerization of 1,4-
diisopropylbenzene over a solid acid catalyst.[1] This process is a key industrial method for
producing the meta-isomer from the para-isomer.
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Synthesis of 1,3-Diisopropylbenzene

. Thermal
1,4-Diisopropylbenzene Solid Acid Catalyst Isomeeriz:liun
Solid Acid Catalyst

Propylene

Friedel-Crafts
Alkylation

1,3-Diisopropylbenzene
Mixture of i
Diisopropylbenzene > Fractional
Distillation
Isomers

Click to download full resolution via product page
A simplified workflow for the synthesis of 1,3-Diisopropylbenzene.

Key Reactions and Applications

1,3-Diisopropylbenzene serves as a crucial intermediate in the synthesis of various organic
compounds. Its primary industrial application is as a precursor to resorcinol.[1] It also finds use

as a solvent and in the preparation of stabilizers, polymers, and synthetic lubricants.[8]

Precursor to Resorcinol via the Hock Rearrangement

The most significant application of 1,3-diisopropylbenzene is in the production of resorcinol

(benzene-1,3-diol). This process involves the oxidation of 1,3-diisopropylbenzene to 1,3-
diisopropylbenzene dihydroperoxide, which then undergoes an acid-catalyzed Hock

rearrangement to yield resorcinol and acetone.[4][9]

Synthesis of Resorcinol from 1,3-Diisopropylbenzene
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The Hock rearrangement process for resorcinol synthesis.

Anodic Oxidation

1,3-Diisopropylbenzene can undergo anodic oxidation in methanol to produce a dimethoxy-
functionalized product.[10] This reaction highlights its potential in electrochemical synthesis.

Role in Drug Development Research

While 1,3-diisopropylbenzene itself is not a therapeutic agent, its structural motif is relevant in
medicinal chemistry. A notable study utilized a library of 1,3-diisopropylbenzene derivatives to
investigate the mechanism of action of the anesthetic propofol.[11] This research demonstrated
that modifications to the functional groups on the 1,3-diisopropylbenzene backbone could
convert the anesthetic effect of propofol into an antagonistic one, providing insights into the
structure-activity relationships of anesthetic compounds.[11]

Experimental Protocols

Disclaimer: The following are generalized experimental procedures based on industrial process
descriptions and should be adapted and optimized for a laboratory setting with appropriate
safety precautions.

Generalized Laboratory Synthesis of 1,3-
Diisopropylbenzene via Isomerization

This procedure is a conceptual laboratory-scale adaptation of the industrial isomerization
process.

Materials:

1,4-Diisopropylbenzene

Solid acid catalyst (e.qg., a zeolite or silica-alumina)

Anhydrous, inert solvent (e.g., toluene)

Nitrogen or Argon gas for inert atmosphere
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o Standard laboratory glassware for reflux and distillation

Procedure:

Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer. Ensure
all glassware is dry.

o Charge the flask with 1,4-diisopropylbenzene and the solid acid catalyst under an inert
atmosphere.

e Add the anhydrous solvent to the flask.

o Heat the mixture to reflux with vigorous stirring. The reaction temperature is typically
maintained between 180-240°C.

o Monitor the reaction progress by taking aliquots and analyzing them by gas chromatography
(GC) to observe the formation of 1,3-diisopropylbenzene and the disappearance of the
starting material.

e Once the reaction has reached the desired conversion, cool the mixture to room
temperature.

o Separate the catalyst by filtration.
e The solvent is removed from the filtrate by rotary evaporation.

e The resulting crude product, a mixture of diisopropylbenzene isomers, is purified by
fractional distillation under reduced pressure to isolate the 1,3-diisopropylbenzene isomer.

Generalized Laboratory Synthesis of Resorcinol from
1,3-Diisopropylbenzene

This procedure outlines the key steps of the Hock rearrangement for resorcinol synthesis on a
laboratory scale.

Part A: Oxidation to Dihydroperoxide

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b165221?utm_src=pdf-body
https://www.benchchem.com/product/b165221?utm_src=pdf-body
https://www.benchchem.com/product/b165221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 In a suitable reactor, 1,3-diisopropylbenzene is subjected to oxidation using molecular
oxygen (or air).

e This step is typically carried out under anhydrous and non-alkaline conditions at a
temperature of approximately 85-95°C.[12]

e The reaction mixture, containing the desired dihydroperoxide, monohydroperoxide, and
unreacted starting material, is then processed.

Part B: Hock Rearrangement

e The crude dihydroperoxide from Part A is carefully added to a solution containing a strong
acid catalyst (e.g., sulfuric acid) in a solvent like acetone.

e The reaction is exothermic and needs to be controlled. The mixture is typically stirred at a
controlled temperature.

e The rearrangement cleaves the dihydroperoxide into resorcinol and acetone.

 After the reaction is complete, the mixture is neutralized.

e The resorcinol is then extracted from the aqueous phase using an organic solvent.

e The organic extracts are combined, dried, and the solvent is removed.

e The crude resorcinol can be further purified by vacuum distillation or recrystallization.[9][13]
Safety and Handling

1,3-Diisopropylbenzene is a combustible liquid and presents several health hazards.[1]

Table 2: GHS Hazard Information for 1,3-Diisopropylbenzene
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. . Hazard
Hazard Class Pictogram Signal Word
Statement(s)
H302: Harmful if
o swallowed. H312:
Acute Toxicity (Oral, ] )
) GHSO07 Warning Harmful in contact
Dermal, Inhalation) _ _
with skin. H332:
Harmful if inhaled.
Specific Target Organ
Toxicity - Single ] H335: May cause
) GHSO07 Warning ) o
Exposure (Respiratory respiratory irritation.
Irritation)
Specific Target Organ
o ) H336: May cause
Toxicity - Single ] ]
] GHSO07 Warning drowsiness or
Exposure (Narcotic o
dizziness.
Effects)
H361: Suspected of
Reproductive Toxicity GHSO08 Warning damaging fertility or
the unborn child.
Hazardous to the H410: Very toxic to
Aquatic Environment GHSO09 Warning aquatic life with long

(Chronic)

lasting effects.

Handling and Storage:

e Handle in a well-ventilated area, away from heat, sparks, and open flames.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

o Store in a cool, dry, well-ventilated place in tightly sealed containers.
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Safety and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b165221?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

